Cas no 886763-33-3 (1-(1-Aminopropan-2-yl)oxy-4-bromobenzene)

• Product Name: 1-(1-Aminopropan-2-yl)oxy-4-bromobenzene
• CAS No: 886763-33-3
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 2811525
• PubChem ID: 22388589
• Update Time: 2025-10-29

1-(1-Aminopropan-2-yl)oxy-4-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenoxy)propan-1-amine
• 2-(4-BROMO-PHENOXY)-PROPYLAMINE
• 1-[(1-AMINOPROPAN-2-YL)OXY]-4-BROMOBENZENE
• AB38871
• Z1269702257
• 1-(1-Aminopropan-2-yl)oxy-4-bromobenzene

• Inchi： 1S/C9H12BrNO/c1-7(6-11)12-9-4-2-8(10)3-5-9/h2-5,7H,6,11H2,1H3
• InChI Key： ZGLQWIALATZXIJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(C)CN

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(1-Aminopropan-2-yl)oxy-4-bromobenzene

Recent Advances in the Study of 1-(1-Aminopropan-2-yl)oxy-4-bromobenzene (CAS: 886763-33-3) in Chemical Biology and Pharmaceutical Research

The compound 1-(1-Aminopropan-2-yl)oxy-4-bromobenzene (CAS: 886763-33-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both an amino and a bromo group in its structure makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent research has focused on the synthesis and characterization of 1-(1-Aminopropan-2-yl)oxy-4-bromobenzene, with particular emphasis on its role as a building block for the development of novel therapeutic agents. Studies have demonstrated its utility in the synthesis of compounds with potential anticancer, antimicrobial, and anti-inflammatory properties. The bromo group, in particular, has been exploited in various coupling reactions, enabling the construction of diverse molecular architectures.

One of the key findings in recent literature is the use of 1-(1-Aminopropan-2-yl)oxy-4-bromobenzene in the development of kinase inhibitors. Kinases are a critical target in cancer therapy, and the ability of this compound to serve as a scaffold for the design of selective inhibitors has been a major breakthrough. Researchers have reported successful modifications of the parent compound to enhance its binding affinity and selectivity towards specific kinase targets, paving the way for the development of next-generation anticancer drugs.

In addition to its applications in drug discovery, 1-(1-Aminopropan-2-yl)oxy-4-bromobenzene has also been investigated for its potential use in chemical biology. Its ability to act as a probe for studying protein-ligand interactions has been highlighted in several studies. By incorporating this compound into larger molecular systems, researchers have been able to gain insights into the mechanisms of action of various biological targets, further underscoring its versatility.

The safety and pharmacokinetic properties of 1-(1-Aminopropan-2-yl)oxy-4-bromobenzene have also been a subject of recent investigations. Preliminary studies suggest that the compound exhibits favorable bioavailability and low toxicity, making it a promising candidate for further development. However, more extensive preclinical and clinical studies are needed to fully evaluate its therapeutic potential and safety profile.

In conclusion, the recent advancements in the study of 1-(1-Aminopropan-2-yl)oxy-4-bromobenzene (CAS: 886763-33-3) highlight its significant potential in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its promising biological activities make it a valuable tool for drug discovery and development. Future research should focus on optimizing its properties and exploring its applications in a broader range of therapeutic areas.